Cas no 1000875-28-4 (6-ethoxy-1H-Benzimidazole-2-carboxylic acid)

• Product Name: 6-ethoxy-1H-Benzimidazole-2-carboxylic acid
• CAS No: 1000875-28-4
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 1095793
• Update Time: 2024-07-27

6-ethoxy-1H-Benzimidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-1H-Benzimidazole-2-carboxylic acid
• 1H-Benzimidazole-2-carboxylic acid, 6-ethoxy-

• Inchi： 1S/C10H10N2O3/c1-2-15-6-3-4-7-8(5-6)12-9(11-7)10(13)14/h3-5H,2H2,1H3,(H,11,12)(H,13,14)
• InChI Key： GCBRDAXTNZQWEA-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)NC2=CC(OCC)=CC=C2N=1

Computed Properties

• Exact Mass: 206.069142g/mol
• Monoisotopic Mass: 206.069142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 206.2g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Melting Point: 156-158 °C(Solv: ethanol (64-17-5))
• Boiling Point: 466.0±37.0 °C(Predicted)
• pka: 1.55±0.30(Predicted)